Cas no 1447763-68-9 (4-methyl-2-(tributyltin)pyrimidine)

• Product Name: 4-methyl-2-(tributyltin)pyrimidine
• CAS No: 1447763-68-9
• MF: C₁₇H₃₂N₂Sn
• MW: 383.159383773804
• CID: 2355084
• Update Time: 2025-10-29

4-methyl-2-(tributyltin)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(tributyltin)pyrimidine

• Inchi： 1S/C5H5N2.3C4H9.Sn/c1-5-2-3-6-4-7-5;3*1-3-4-2;/h2-3H,1H3;3*1,3-4H2,2H3;
• InChI Key： ATPKKIUXXDKMRJ-UHFFFAOYSA-N
• SMILES： C1([Sn](CCCC)(CCCC)CCCC)=NC=CC(C)=N1

Additional information on 4-methyl-2-(tributyltin)pyrimidine

Recent Advances in the Study of 4-methyl-2-(tributyltin)pyrimidine (CAS: 1447763-68-9) in Chemical Biology and Pharmaceutical Research

The compound 4-methyl-2-(tributyltin)pyrimidine (CAS: 1447763-68-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This organotin derivative, characterized by its unique pyrimidine backbone and tributyltin moiety, has shown promising potential in various applications, including medicinal chemistry, catalysis, and materials science. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and therapeutic applications, making it a subject of intense scientific inquiry.

One of the key areas of research involving 4-methyl-2-(tributyltin)pyrimidine is its role as a versatile intermediate in organic synthesis. The compound's ability to participate in Stille coupling reactions has been extensively explored, enabling the construction of complex molecular architectures with high efficiency. Researchers have reported its utility in the synthesis of biologically active compounds, such as antiviral and anticancer agents, highlighting its importance in drug discovery and development.

In addition to its synthetic applications, recent studies have investigated the biological activity of 4-methyl-2-(tributyltin)pyrimidine. Preliminary findings suggest that this compound exhibits moderate cytotoxicity against certain cancer cell lines, prompting further exploration of its potential as an anticancer agent. Mechanistic studies have revealed that its activity may be linked to the disruption of cellular processes, such as DNA replication and protein synthesis, although the exact pathways remain under investigation.

The environmental and toxicological aspects of 4-methyl-2-(tributyltin)pyrimidine have also been a focus of recent research. Given the known environmental concerns associated with organotin compounds, studies have sought to evaluate the ecological impact and biodegradability of this derivative. Advanced analytical techniques, including mass spectrometry and chromatography, have been employed to monitor its persistence and transformation in various environmental matrices.

Looking ahead, the continued exploration of 4-methyl-2-(tributyltin)pyrimidine is expected to yield new insights into its applications and safety profile. Collaborative efforts between chemists, biologists, and environmental scientists will be crucial in unlocking its full potential while addressing any associated risks. This compound exemplifies the intersection of chemistry and biology, offering a rich avenue for future research and innovation in the pharmaceutical and chemical industries.